Cas no 7501-34-0 (1-bromo-7-methylnaphthalene;2,4,6-trinitrophenol)

• Product Name: 1-bromo-7-methylnaphthalene;2,4,6-trinitrophenol
• CAS No: 7501-34-0
• MF: C₁₇H₁₂BrN₃O₇
• MW: 450.197083473206
• CID: 980993
• PubChem ID: 347670
• Update Time: 2025-04-19

1-bromo-7-methylnaphthalene;2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• 1-bromo-7-methylnaphthalene,2,4,6-trinitrophenol
• 1-bromo-7-methylnaphthalene
• 2,4,6-trinitrophenol
• NSC406460
• 7501-34-0
• NSC-406460
• 2,4,6-Trinitrophenol--1-bromo-7-methylnaphthalene (1/1)
• DTXSID70324346
• 1-bromo-7-methylnaphthalene;2,4,6-trinitrophenol

• Inchi： 1S/C11H9Br.C6H3N3O7/c1-8-5-6-9-3-2-4-11(12)10(9)7-8;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2-7H,1H3;1-2,10H
• InChI Key： NYPLBCIOABHIMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CC(C)=CC=21.OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 448.98586
• Monoisotopic Mass: 448.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Boiling Point: 303.6°C at 760 mmHg
• Flash Point: 133.9°C
• PSA: 149.65